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Compound of Interest

Compound Name: Furmecyclox

Cat. No.: B1674282 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
These application notes provide detailed protocols for the preparation of Furmecyclox
solutions for laboratory experiments. Furmecyclox is an obsolete fungicide classified as a

suspected carcinogen and an environmental hazard; therefore, stringent adherence to safety

protocols is mandatory. This document outlines the necessary materials, safety precautions,

and step-by-step procedures for preparing stock and working solutions to ensure experimental

accuracy, reproducibility, and personnel safety.

Physicochemical and Safety Data
Furmecyclox is a furan-carboxamide derivative with limited solubility in aqueous solutions.

Due to its hazardous nature, all handling must be conducted in a certified chemical fume hood

while wearing appropriate personal protective equipment (PPE).

Table 1: Physicochemical and Hazard Data for Furmecyclox
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Property Value Citations

Chemical Name
N-cyclohexyl-N-methoxy-2,5-

dimethylfuran-3-carboxamide
[1]

Synonyms
BAS 389F, Campogran,

Furmetamide, Xyligen B
[1][2]

CAS Number 60568-05-0 [3]

Molecular Formula C₁₄H₂₁NO₃

Molecular Weight 251.32 g/mol [1]

Physical State
Neat solid or clear colorless

liquid
[2]

Water Solubility (20°C) 300 mg/L (unverified data) [2]

Organic Solvent Solubility
Acetone: 1000 mg/L

(unverified data)
[2]

Storage Temperature -20°C for solid compound

GHS Hazard Statements

H351: Suspected of causing

cancer. H410: Very toxic to

aquatic life with long lasting

effects.

[1][4]

Signal Word Warning [4]

Primary Safety Precaution

Handle as a potential

carcinogen. Avoid inhalation,

ingestion, and contact with

skin and eyes.

[1]

Personal Protective Equipment

Safety goggles, chemical-

resistant gloves (e.g., nitrile),

lab coat, and a P3 respirator

cartridge for handling the solid

powder.
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Experimental Protocols
The following protocols describe the preparation of a primary stock solution in an organic

solvent, followed by dilution to aqueous working solutions suitable for most in vitro cell-based

assays.

Required Materials
Furmecyclox (solid, analytical standard)

Dimethyl sulfoxide (DMSO), cell culture grade

Sterile phosphate-buffered saline (PBS) or cell culture medium (e.g., DMEM, RPMI-1640)

Calibrated analytical balance

Chemical fume hood

Vortex mixer

Sterile conical tubes (1.5 mL, 15 mL, 50 mL)

Sterile serological pipettes and pipette tips

0.22 µm sterile syringe filters

Sterile syringes

Protocol 1: Preparation of a 10 mM Furmecyclox Stock
Solution in DMSO
Dimethyl sulfoxide (DMSO) is recommended as the primary solvent due to its ability to dissolve

a wide range of organic compounds and its miscibility with aqueous media.[5]

Procedure:

Pre-calculation: Determine the mass of Furmecyclox required.

Mass (mg) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol ) x 1000 (mg/g)
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For 1 mL of a 10 mM stock solution:

Mass = 0.010 mol/L x 0.001 L x 251.32 g/mol x 1000 mg/g = 2.51 mg

Safety First: Don all required PPE and perform all subsequent steps within a chemical fume

hood.

Weighing: Carefully weigh 2.51 mg of solid Furmecyclox using an analytical balance and

place it into a sterile 1.5 mL microcentrifuge tube.

Dissolution: Add 1.0 mL of cell culture grade DMSO to the tube.

Mixing: Tightly cap the tube and vortex thoroughly for 1-2 minutes until the solid is

completely dissolved. Visually inspect the solution against a light source to ensure no

particulates remain. If solubility is an issue, gentle warming in a 37°C water bath may aid

dissolution.

Sterilization: To ensure sterility for cell culture experiments, filter the stock solution through a

0.22 µm sterile syringe filter into a new sterile cryovial.

Storage: Label the vial clearly ("10 mM Furmecyclox in DMSO," date, and initials). Store the

stock solution at -20°C. For long-term storage, aliquoting into smaller, single-use volumes is

recommended to avoid repeated freeze-thaw cycles.

Protocol 2: Preparation of Aqueous Working Solutions
Working solutions are prepared by diluting the high-concentration DMSO stock into an

appropriate aqueous buffer or cell culture medium. It is critical to ensure the final concentration

of DMSO in the working solution is low (typically ≤0.5%) to avoid solvent-induced cytotoxicity.

[6]

Procedure:

Thaw Stock: Thaw the 10 mM Furmecyclox stock solution at room temperature.

Serial Dilution: Perform serial dilutions to achieve the desired final concentration. For

example, to prepare a 10 µM working solution in 10 mL of cell culture medium:
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Step A (Intermediate Dilution): Add 10 µL of the 10 mM stock solution to 990 µL of sterile

culture medium. This creates a 1:100 dilution, resulting in a 100 µM intermediate solution.

Step B (Final Dilution): Add 1.0 mL of the 100 µM intermediate solution to 9.0 mL of sterile

culture medium. This creates a final 1:10 dilution, resulting in the desired 10 µM working

solution.

Mixing: Mix the working solution thoroughly by gentle inversion or pipetting. Do not vortex

vigorously, as this can cause foaming of media containing serum.

Solvent Control: Always prepare a vehicle control solution containing the same final

concentration of DMSO as the highest concentration of Furmecyclox being tested. For the

example above, the final DMSO concentration is 0.1%.

Use Immediately: It is best practice to prepare fresh working solutions immediately before

each experiment.

Visualization of Experimental Workflow
The following diagram illustrates the key steps for the safe preparation of Furmecyclox
solutions.
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Caption: Workflow for preparing Furmecyclox stock and working solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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